Cas no 27023-02-5 (Benzoic acid,3-amino-2,5-dimethyl-, methyl ester)
27023-02-5 structure
Product name:Benzoic acid,3-amino-2,5-dimethyl-, methyl ester
Benzoic acid,3-amino-2,5-dimethyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,3-amino-2,5-dimethyl-, methyl ester
- methyl 3-amino-2,5-dimethylbenzoate
- AC1L6G6C
- AC1Q5Z4P
- AG-J-04491
- AR-1J5104
- CTK4F8942
- Methyl-2.5-dimethyl-3-aminobenzoat
- NSC104535
- SureCN6824936
- SCHEMBL6824936
- EN300-8126707
- NSC-104535
- 27023-02-5
- DTXSID80295715
-
- Inchi： InChI=1S/C10H13NO2/c1-6-4-8(10(12)13-3)7(2)9(11)5-6/h4-5H,11H2,1-3H3
- InChI Key： ZGWJTVNFUJQBHX-UHFFFAOYSA-N
- SMILES： COC(C1C=C(C)C=C(N)C=1C)=O
Computed Properties
- Exact Mass: 179.09469
- Monoisotopic Mass: 179.094629
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.3
- XLogP3: 1.8
Experimental Properties
- Density: 1.105
- Boiling Point: 304.9°Cat760mmHg
- Flash Point: 159.5°C
- Refractive Index: 1.553
- PSA: 52.32
Benzoic acid,3-amino-2,5-dimethyl-, methyl ester Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-8126707-10.0g |
methyl 3-amino-2,5-dimethylbenzoate |
27023-02-5 | 95% | 10.0g |
$3746.0 | 2024-05-21 | |
| Enamine | EN300-8126707-2.5g |
methyl 3-amino-2,5-dimethylbenzoate |
27023-02-5 | 95% | 2.5g |
$1707.0 | 2024-05-21 | |
| Enamine | EN300-8126707-0.05g |
methyl 3-amino-2,5-dimethylbenzoate |
27023-02-5 | 95% | 0.05g |
$732.0 | 2024-05-21 | |
| Enamine | EN300-8126707-1.0g |
methyl 3-amino-2,5-dimethylbenzoate |
27023-02-5 | 95% | 1.0g |
$871.0 | 2024-05-21 | |
| Enamine | EN300-8126707-0.1g |
methyl 3-amino-2,5-dimethylbenzoate |
27023-02-5 | 95% | 0.1g |
$767.0 | 2024-05-21 | |
| Enamine | EN300-8126707-0.5g |
methyl 3-amino-2,5-dimethylbenzoate |
27023-02-5 | 95% | 0.5g |
$836.0 | 2024-05-21 | |
| Enamine | EN300-8126707-5.0g |
methyl 3-amino-2,5-dimethylbenzoate |
27023-02-5 | 95% | 5.0g |
$2525.0 | 2024-05-21 | |
| Enamine | EN300-8126707-0.25g |
methyl 3-amino-2,5-dimethylbenzoate |
27023-02-5 | 95% | 0.25g |
$801.0 | 2024-05-21 |
Benzoic acid,3-amino-2,5-dimethyl-, methyl ester Related Literature
-
Régis Boehringer,Philippe Geoffroy,Michel Miesch Org. Biomol. Chem., 2015,13, 6940-6943
-
Michael K McMullen,Julie M Whitehouse,Gillian Shine,Peter A Whitton,Anthony Towell Food Funct., 2012,3, 931-940
-
3. Back matter
-
Yunxiang He,Lorna Hodgson,Paul Verkade Chem. Sci., 2020,11, 8394-8408
-
Nadia Marino,Donatella Armentano,Claudia Zanchini,Giovanni De Munno CrystEngComm, 2014,16, 8286-8296
27023-02-5 (Benzoic acid,3-amino-2,5-dimethyl-, methyl ester) Related Products
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- 59434-19-4(4-Aminophthalide)
- 18595-12-5(Methyl 5-Amino-2-Methylbenzoate)
- 6933-47-7(Methyl 4-amino-2-methylbenzoate)
- 57414-85-4(Ethyl 3-Amino-2-methylbenzoate)
- 103259-06-9(2-Amino-6-(methoxycarbonyl)benzoic acid)
- 19258-73-2(Methyl 2-amino-4,5-dimethylbenzoate)
- 1219804-07-5(P-TOLUALDEHYDE-2,3,5,6-D4)
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